Cas no 1806002-92-5 (6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806002-92-5
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4857579
• Update Time: 2025-05-26

6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-4-7-5(1-2-13)6(9(11)12)3-8(14)15-7/h3,9H,1,4H2,(H2,14,15)
• InChI Key： ORPNCGWLAGELNF-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=C(C(F)F)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806002-92-5)

In the realm of pharmaceutical and agrochemical research, 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806002-92-5) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its pyridine core and functional groups such as bromomethyl and difluoromethyl, offers versatile applications in drug discovery and material science. Researchers are increasingly focusing on its potential as a building block for small molecule inhibitors and biologically active compounds, aligning with the growing demand for novel therapeutic agents.

The structural uniqueness of 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile lies in its multifunctional moieties. The amino group at the 6-position and the acetonitrile side chain provide reactive sites for further derivatization, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in synthesizing kinase inhibitors, a hot topic in oncology research, where targeted therapies are gaining traction. This aligns with the surge in searches for "next-generation cancer drugs" and "kinase inhibitor scaffolds" in scientific databases.

From a synthetic perspective, the bromomethyl group in 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile facilitates nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The difluoromethyl moiety, known for its metabolic stability and lipophilicity enhancement, is a sought-after feature in drug design, particularly for CNS-targeting compounds. This resonates with the rising interest in "blood-brain barrier penetration strategies" and "fluorine in drug development", as evidenced by trending queries in AI-driven literature analysis tools.

Beyond pharmaceuticals, 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile finds utility in agrochemical innovation. Its pyridine scaffold is prevalent in herbicides and fungicides, addressing the global need for sustainable crop protection. With increasing searches for "eco-friendly pesticide intermediates", this compound's potential in reducing environmental impact positions it as a candidate for green chemistry applications. The difluoromethyl group's role in improving pesticidal activity further underscores its relevance.

Analytical characterization of CAS No. 1806002-92-5 reveals high purity standards achievable through advanced chromatographic techniques, a critical aspect for regulatory compliance in GMP synthesis. This addresses frequent queries about "quality control in API intermediates" and "HPLC methods for heterocycles". Stability studies indicate that proper storage under inert conditions preserves its reactivity, a key consideration for industrial-scale applications.

The commercial availability of 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile through specialized chemical suppliers has expanded its accessibility to researchers. Procurement trends show growing demand from contract research organizations (CROs) engaged in fragment-based drug discovery, reflecting its utility in hit-to-lead optimization. This correlates with search engine data highlighting increased interest in "custom synthesis of pyridine derivatives" and "high-value screening compounds".

In conclusion, 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806002-92-5) represents a multifaceted tool for modern chemical research. Its structural features cater to pressing needs in drug development and agrochemical advancement, while its synthetic flexibility aligns with industry shifts toward modular molecular design. As research continues to explore its applications, this compound is poised to contribute significantly to innovations addressing global health and agricultural challenges.